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Compound of Interest

Compound Name:
1-(2-Amino-3,5-

dibromophenyl)ethanone

Cat. No.: B173223 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-(2-Amino-3,5-
dibromophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is compiled from available safety data for 1-(2-Amino-3,5-dibromophenyl)ethanone and

structurally similar compounds. Always consult the most current Safety Data Sheet (SDS) from

your supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Chemical Identification
1-(2-Amino-3,5-dibromophenyl)ethanone is a substituted aromatic ketone. Its structure

suggests its utility as a building block in organic and medicinal chemistry.
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Property Value

IUPAC Name 1-(2-Amino-3,5-dibromophenyl)ethanone

CAS Number 13445-89-1

Molecular Formula C₈H₇Br₂NO[1]

Molecular Weight 292.96 g/mol [1]

Purity ~98%[1]

Physical Form Solid, powder

Hazard Identification and Classification
While a comprehensive GHS classification for 1-(2-Amino-3,5-dibromophenyl)ethanone is

not consistently available across all sources, data from structurally related compounds, such as

2'-Amino-5'-bromoacetophenone and other aminobromophenyl derivatives, indicate the

following potential hazards. The primary routes of exposure are inhalation, skin contact, and

eye contact.

Signal Word: Warning[2][3]

GHS Hazard Pictograms:

alt text

Table 1: GHS Hazard and Precautionary Statements for Structurally Similar Compounds
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Code Statement Classification Source(s)

H302 Harmful if swallowed.
Acute Toxicity, Oral

(Category 4)
[2][3]

H312
Harmful in contact

with skin.

Acute Toxicity, Dermal

(Category 4)
[2]

H315 Causes skin irritation.

Skin

Corrosion/Irritation

(Category 2)

[2][3]

H319
Causes serious eye

irritation.

Serious Eye

Damage/Eye Irritation

(Category 2)

[2][3]

H332 Harmful if inhaled.

Acute Toxicity,

Inhalation (Category

4)

[2]

H335
May cause respiratory

irritation.

Specific Target Organ

Toxicity — Single

Exposure (Category

3)

[2][3]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

Prevention [2][4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Prevention [2][3]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

Response [2][4]

P304 + P340 IF INHALED: Remove

person to fresh air and

Response [2][4]
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keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Response [2][4]

P312

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

Response [2][5]

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling this compound. The following

workflow outlines the critical steps for minimizing exposure and ensuring a safe laboratory

environment.
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Diagram 1: Chemical Safety & Handling Workflow
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Diagram 1: Logical workflow for safe chemical handling.
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Engineering Controls
Fume Hood: All handling of 1-(2-Amino-3,5-dibromophenyl)ethanone powder should be

performed in a certified chemical fume hood to prevent inhalation of dust.[2]

Ventilation: Ensure adequate general laboratory ventilation.[6]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[6]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use. Wear a lab coat to prevent skin contact.[2]

Respiratory Protection: If dust formation is unavoidable, a NIOSH/MSHA-approved air-

purifying respirator with an appropriate particulate filter (e.g., N95) is necessary.[7]

Hygiene Measures
Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Remove contaminated clothing and wash it before reuse.[6]

Avoid ingestion and inhalation. Do not get in eyes, on skin, or on clothing.[2]

First Aid Measures
In case of exposure, seek immediate medical attention and provide the attending physician

with the Safety Data Sheet.

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If the

victim is not breathing, give artificial respiration.[8][9][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[8][10]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so.[2][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink two glasses of water. Never give anything by mouth to an unconscious

person.[10][11]

Accidental Release and Firefighting
Accidental Release Measures

Personal Precautions: Evacuate non-essential personnel. Ensure adequate ventilation and

wear appropriate PPE as described in Section 3.2. Avoid breathing dust and prevent contact

with skin and eyes.[8]

Containment and Cleaning: For a dry spill, carefully sweep or scoop up the material,

avoiding dust generation, and place it into a suitable, labeled container for disposal.[2] Do

not let the product enter drains or waterways.[8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.

Discharge into the environment must be avoided.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][11]

Specific Hazards: Thermal decomposition may produce irritating and toxic gases and vapors,

including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen bromide gas.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][11]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

Keep away from incompatible substances such as strong oxidizing agents.
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Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be handled by a licensed professional

waste disposal service.

Experimental Protocol: General Handling Workflow
While specific experimental protocols involving 1-(2-Amino-3,5-dibromophenyl)ethanone are

application-dependent, the following diagram illustrates a generalized workflow for its use as a

solid reagent in a chemical synthesis, emphasizing safety at each step.
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Diagram 2: General Lab Workflow for a Solid Reagent
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Diagram 2: A generalized experimental workflow.
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Methodology:

Preparation: All operations are to be conducted within a chemical fume hood. Assemble all

necessary glassware, reagents, and equipment.

Weighing: Place a weighing boat on an analytical balance and tare it. Carefully add the

required amount of 1-(2-Amino-3,5-dibromophenyl)ethanone to the boat. Promptly and

securely close the main reagent container.

Solubilization: Transfer the weighed solid to an appropriate reaction flask. Add the specified

solvent slowly to dissolve the compound, using magnetic stirring if necessary.

Reaction: Add the resulting solution to the main reaction mixture according to the specific

synthetic protocol.

Decontamination: Thoroughly clean all glassware and surfaces that have come into contact

with the chemical. Dispose of all contaminated materials (gloves, weighing boats, etc.) in the

designated solid hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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